Cas no 128080-14-8 (Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 128080-14-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD29947940
• CID: 5207427
• PubChem ID: 57229285
• Update Time: 2025-05-19

Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• O-[4-(tert-Butyl)phenyl]hydroxylamine
• O-amino-p-t-butyl-phenol
• SY282025
• Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]-

• MDL： MFCD29947940
• Inchi： 1S/C10H15NO/c1-10(2,3)8-4-6-9(12-11)7-5-8/h4-7H,11H2,1-3H3
• InChI Key： PMVADAUDRGWARJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)(C)C)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]-

Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]- (CAS No. 128080-14-8): Properties, Applications, and Industry Insights

Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]- (CAS No. 128080-14-8) is a specialized organic compound with significant relevance in modern chemical synthesis and industrial applications. This compound, often referred to as tert-butyl hydroxylamine derivative, belongs to the class of hydroxylamine derivatives and exhibits unique chemical properties that make it valuable across multiple sectors.

The molecular structure of Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]- features a hydroxylamine group (-NHOH) attached to a para-substituted tert-butyl benzene ring. This configuration contributes to its stability and reactivity, making it particularly useful in pharmaceutical intermediates and specialty chemical synthesis. Recent studies highlight its growing importance in green chemistry applications, aligning with the global push for sustainable industrial processes.

In the pharmaceutical industry, CAS 128080-14-8 serves as a key building block for various drug development processes. Its unique structure allows for selective reactions in the synthesis of nitrogen-containing heterocycles, which are fundamental components in many modern medications. Researchers are particularly interested in its potential applications for central nervous system (CNS) therapeutics, a rapidly growing sector in medicinal chemistry.

The compound's thermal stability and solubility profile make it suitable for advanced material science applications. Recent patent filings indicate innovative uses in polymer modification and surface treatment technologies. These applications are gaining attention in industries ranging from automotive coatings to electronic material manufacturing, particularly in the development of high-performance specialty materials.

Market analysis shows increasing demand for O-[4-(1,1-dimethylethyl)phenyl]hydroxylamine in the Asia-Pacific region, driven by expanding pharmaceutical and specialty chemical industries. Quality standards for this compound typically require high purity levels (>98%), with strict control over residual solvents and by-products. Leading manufacturers are investing in continuous flow chemistry techniques to improve production efficiency and reduce environmental impact.

From a regulatory perspective, proper handling of Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]- requires standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment (PPE) is recommended during handling. Storage typically involves temperature-controlled environments to maintain stability, with many suppliers offering custom packaging solutions for bulk quantities.

Recent technological advancements have enabled more efficient synthesis routes for CAS 128080-14-8, reducing production costs while maintaining high purity standards. The development of catalytic methods has been particularly noteworthy, offering improved atom economy and reduced waste generation. These innovations align with the chemical industry's focus on process intensification and sustainable manufacturing practices.

Analytical characterization of Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]- typically involves advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure precise quality control and verification of structural integrity. The compound's distinct spectroscopic fingerprints facilitate easy identification in complex mixtures, an important factor for process chemistry applications.

Future research directions for this compound include exploration of its potential in asymmetric synthesis and organocatalysis. The unique electronic properties of the tert-butylphenyl moiety may offer novel reactivity patterns that could unlock new synthetic applications. Additionally, investigations into its biological activity profile may reveal unexpected therapeutic potentials, particularly in areas like enzyme inhibition and signal transduction modulation.

The global supply chain for Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]- remains robust, with multiple established suppliers offering both research-grade quantities and bulk industrial supplies. Current market trends indicate stable pricing, with fluctuations primarily tied to raw material availability and regional demand variations. Quality certifications such as ISO 9001 and GMP compliance have become increasingly important selection criteria for procurement specialists.

For researchers working with this compound, proper analytical method development is crucial for accurate quantification and impurity profiling. Standard protocols have been established for sample preparation and chromatographic separation, though method optimization may be required for specific applications. The compound's stability under various pH conditions and temperature ranges has been well-documented, providing valuable guidance for formulation scientists.

In conclusion, Hydroxylamine, O-[4-(1,1-dimethylethyl)phenyl]- (CAS No. 128080-14-8) represents an important specialty chemical with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to inspire innovative applications in pharmaceutical development, material science, and green chemistry. As research advances and industrial needs evolve, this compound is poised to maintain its relevance in the chemical landscape of the future.